N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea

• IUPAC Name: 1-benzyl-3-[3-(benzylcarbamothioylamino)-2,2-dimethylpropyl]thiourea
• InChI: InChI=1S/C21H28N4S2/c1-21(2,15-24-19(26)22-13-17-9-5-3-6-10-17)16-25-20(27)23-14-18-11-7-4-8-12-18/h3-12H,13-16H2,1-2H3,(H2,22,24,26)(H2,23,25,27)
• InChI Key: MCIZCPPWPOAVGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=S)NCC1=CC=CC=C1)CNC(=S)NCC2=CC=CC=C2
• Molecular Formula: C21H28N4S2
• Molecular Weight: 400.6 g/mol

Description

N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea, also known as BCT-197, is a small molecule inhibitor of the transcription factor STAT3. STAT3 is a protein that plays a critical role in the regulation of cell growth and survival, and is often overexpressed in cancer cells. BCT-197 has shown promise as a potential therapeutic agent for the treatment of cancer, and has been the subject of extensive scientific research.

Mechanism of Action

N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea inhibits the transcription factor STAT3 by binding to its SH2 domain, which is required for the activation of STAT3. This prevents the activation of downstream genes that are involved in cell growth and survival, leading to the inhibition of cancer cell growth and survival.
Biochemical and Physiological Effects:
N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea has been shown to have anti-inflammatory and anti-fibrotic effects. N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea has also been shown to reduce the growth and survival of bacteria and viruses.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea in lab experiments is its specificity for STAT3. This allows researchers to study the effects of STAT3 inhibition on cancer cells without affecting other cellular processes. However, one limitation of using N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea is its potential toxicity to normal cells. Careful dosing and monitoring is required to ensure that the effects of N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea are specific to cancer cells.

Future Directions

There are several future directions for the study of N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea. One area of research is the development of more potent and selective STAT3 inhibitors. Another area of research is the identification of biomarkers that can predict the response of cancer cells to N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea. Additionally, the combination of N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea with other cancer treatments is an area of active research, as it may enhance the efficacy of these treatments.

Synthesis Methods

N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea is synthesized through a multi-step process involving the reaction of several chemical reagents. The synthesis method involves the use of various solvents, reagents, and purification techniques to obtain the final product. The detailed synthesis method is beyond the scope of this paper, but can be found in the original research papers.

Scientific Research Applications

N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea has been extensively studied for its potential use as a therapeutic agent for the treatment of cancer. Several studies have shown that N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea inhibits the growth and survival of cancer cells in vitro and in vivo. N-benzyl-N'-(3-{[(benzylamino)carbonothioyl]amino}-2,2-dimethylpropyl)thiourea has also been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.